56-47-3

Deoxycorticosterone acetate

In Stock

• CAS RN:
• 56-47-3

• Formula:
• C23H32O4

• InChI:
• InChI=1S/C23H32O4/c1-14(24)27-13-21(26)20-7-6-18-17-5-4-15-12-16(25)8-10-22(15,2)19(17)9-11-23(18,20)3/h12,17-20H,4-11,13H2,1-3H3/t17?,18?,19?,20-,22+,23+/m1/s1

• InChIKey:
• VPGRYOFKCNULNK-ACXQXYJUSA-N

• Deoxycorticosterone acetate (DOCA) is a corticosteroid. It is an acetylated form of deoxycorticosterone (11-deoxy corticosterone; ). DOCA, in combination with saline via the drinking water, has commonly been used in rodents as a model of salt-sensitive hypertension, characterized by increases in sympathetic nervous system activity, imbalances in the renin-angiotensin system (RAS), and cardiac remodeling.
  Deoxycorticosterone Acetate is the 21-acetate derivative of desoxycorticosterone, and has the potential for mineralocorticoid activity.
  

3-Fluorobenzyl alcohol

In Stock

• CAS RN:
• 456-47-3

• Formula:
• C7H7FO

• InChI:
• InChI=1S/C7H7FO/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2

• InChIKey:
• QDHRSLFSDGCJFX-UHFFFAOYSA-N

• 3-Fluorobenzyl alcohol undergoes acetylation reaction with acetic anhydride catalyzed by tribromo melamine to yield 3-fluorobenzyl acetate.
  3-fluorobenzyl alcohol is a member of the class of benzyl alcohols that is benzyl alcohol substituted by a fluoro group at position 3. It is a member of monofluorobenzenes and a member of benzyl alcohols.
  

N-[(Z)-(3,4-dimethoxyphenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine

• CAS RN:
• 5256-47-3

• Formula:
• C26H24N4O2

• InChI:
• InChI=1S/C26H24N4O2/c1-30(27-18-19-14-15-24(31-2)25(16-19)32-3)26-28-22(20-10-6-4-7-11-20)17-23(29-26)21-12-8-5-9-13-21/h4-18H,1-3H3/b27-18-

• InChIKey:
• VWVQBQCIALUKJM-IMRQLAEWSA-N

• N-[(Z)-(3,4-dimethoxyphenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine is a useful research compound. Its molecular formula is C26H24N4O2 and its molecular weight is 424.5 g/mol. The purity is usually 95%.

N,N'-dibenzylpentanediamide

In Stock

• CAS RN:
• 42856-47-3

• Formula:
• C19H22N2O2

• InChI:
• InChI=1S/C19H22N2O2/c22-18(20-14-16-8-3-1-4-9-16)12-7-13-19(23)21-15-17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2,(H,20,22)(H,21,23)

• InChIKey:
• HOXOPIHPIRQXCD-UHFFFAOYSA-N

• N,N'-dibenzylpentanediamide is a useful research compound. Its molecular formula is C19H22N2O2 and its molecular weight is 310.4 g/mol. The purity is usually 95%.

Ethoxycarbonylamino-acetic acid methyl ester

In Stock

• CAS RN:
• 13756-47-3

• Formula:
• C6H11NO4

• InChI:
• InChI=1S/C6H11NO4/c1-3-11-6(9)7-4-5(8)10-2/h3-4H2,1-2H3,(H,7,9)

• InChIKey:
• JHESHOHUMIZHMB-UHFFFAOYSA-N

• Ethoxycarbonylamino-acetic acid methyl ester is a useful research compound. Its molecular formula is C6H11NO4 and its molecular weight is 161.16 g/mol. The purity is usually 95%.

(3aS,3bR,7aS,8aS)-2,2,5,5-tetramethyltetrahydro-3aH-[1,3]dioxolo[4',5':4,5]furo[3,2-d][1,3]dioxine

In Stock

• CAS RN:
• 131156-47-3

• Formula:
• C11H18O5

• InChI:
• InChI=1S/C11H18O5/c1-10(2)12-5-6-7(14-10)8-9(13-6)16-11(3,4)15-8/h6-9H,5H2,1-4H3/t6-,7+,8-,9-/m0/s1

• InChIKey:
• NKZDPBSWYPINNF-KZVJFYERSA-N

• (3aS,3bR,7aS,8aS)-2,2,5,5-tetramethyltetrahydro-3aH-[1,3]dioxolo[4',5':4,5]furo[3,2-d][1,3]dioxine is a useful research compound. Its molecular formula is C11H18O5 and its molecular weight is 230.26. The purity is usually 95%.

9-[4-(5,5-Dimethyl-1,3-dioxan-2-YL)butyryl]phenanthrene

In Stock

• CAS RN:
• 898756-47-3

• Formula:
• C24H26O3

• InChI:
• InChI=1S/C24H26O3/c1-24(2)15-26-23(27-16-24)13-7-12-22(25)21-14-17-8-3-4-9-18(17)19-10-5-6-11-20(19)21/h3-6,8-11,14,23H,7,12-13,15-16H2,1-2H3

• InChIKey:
• ZLVSQBYMPJSRKD-UHFFFAOYSA-N

• 9-[4-(5,5-Dimethyl-1,3-dioxan-2-YL)butyryl]phenanthrene is a useful research compound. Its molecular formula is C24H26O3 and its molecular weight is 362.5 g/mol. The purity is usually 95%.

[(1R,4S)-4-(2-amino-6-oxo-3H-purin-9-yl)cyclopent-2-en-1-yl] (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate

• CAS RN:
• 131956-47-3

• Formula:
• C17H21N5O8

• InChI:
• InChI=1S/C17H21N5O8/c1-28-16-11(25)9(23)10(24)12(30-16)15(27)29-7-3-2-6(4-7)22-5-19-8-13(22)20-17(18)21-14(8)26/h2-3,5-7,9-12,16,23-25H,4H2,1H3,(H3,18,20,21,26)/t6-,7+,9+,10+,11-,12+,16+/m1/s1

• InChIKey:
• JJUQKQGYGMRGLQ-PGHQIFJOSA-N

• [(1R,4S)-4-(2-amino-6-oxo-3H-purin-9-yl)cyclopent-2-en-1-yl] (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate, also known as [(1R,4S)-4-(2-amino-6-oxo-3H-purin-9-yl)cyclopent-2-en-1-yl] (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate, is a useful research compound. Its molecular formula is C17H21N5O8 and its molecular weight is 423.4 g/mol. The purity is usually 95%.

2-Chloroquinolin-6-amine

In Stock

• CAS RN:
• 238756-47-3

• Formula:
• C9H7ClN2

• InChI:
• InChI=1S/C9H7ClN2/c10-9-4-1-6-5-7(11)2-3-8(6)12-9/h1-5H,11H2

• InChIKey:
• JNHREQJNIDQTRH-UHFFFAOYSA-N

• 2-Chloroquinolin-6-amine is a useful research compound. Its molecular formula is C9H7ClN2 and its molecular weight is 178.62 g/mol. The purity is usually 95%.

ethyl 4-((5-oxo-8-phenyl-5,8-dihydro-1H-pyrazolo[3,4-d][1,2,4]triazolo[4,3-a]pyrimidin-3-yl)amino)benzoate

In Stock

• CAS RN:
• 1179456-47-3

• Formula:
• C21H17N7O3

• InChI:
• InChI=1S/C21H17N7O3/c1-2-31-19(30)13-8-10-14(11-9-13)23-20-25-26-21-24-17-16(18(29)27(20)21)12-22-28(17)15-6-4-3-5-7-15/h3-12,22H,2H2,1H3,(H,23,25)

• InChIKey:
• RMCXHUPTPXSWTP-UHFFFAOYSA-N

• Ethyl 4-((5-oxo-8-phenyl-5,8-dihydro-1H-pyrazolo[3,4-d][1,2,4]triazolo[4,3-a]pyrimidin-3-yl)amino)benzoate is a useful research compound. Its molecular formula is C21H17N7O3 and its molecular weight is 415.413. The purity is usually 95%.

Benzofuran-2-yl(4-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1797856-47-3

• Formula:
• C19H19N3O3

• InChI:
• InChI=1S/C19H19N3O3/c1-13-6-7-18(21-20-13)24-15-8-10-22(11-9-15)19(23)17-12-14-4-2-3-5-16(14)25-17/h2-7,12,15H,8-11H2,1H3

• InChIKey:
• OPQHTBSQAXKWML-UHFFFAOYSA-N

• Benzofuran-2-yl(4-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H19N3O3 and its molecular weight is 337.379. The purity is usually 95%.

(2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine;hydrochloride

In Stock

• CAS RN:
• 1938456-47-3

• Formula:
• C12H25ClN2O

• InChI:
• InChI=1S/C12H24N2O.ClH/c1-10-7-14(8-11(2)15-10)9-12-3-5-13-6-4-12;/h10-13H,3-9H2,1-2H3;1H/t10-,11+;

• InChIKey:
• ARRALEBXMZHSLM-NJJJQDLFSA-N

• (2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine;hydrochloride is a useful research compound. Its molecular formula is C12H25ClN2O and its molecular weight is 248.8. The purity is usually 95%.

N-[(2,2-Dimethyl-1-phenylcyclopropyl)methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-47-3

• Formula:
• C15H19NO

• InChI:
• InChI=1S/C15H19NO/c1-4-13(17)16-11-15(10-14(15,2)3)12-8-6-5-7-9-12/h4-9H,1,10-11H2,2-3H3,(H,16,17)

• InChIKey:
• XPEYHSQRVVAUMJ-UHFFFAOYSA-N

• N-[(2,2-Dimethyl-1-phenylcyclopropyl)methyl]prop-2-enamide is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.323. The purity is usually 95%.

1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

In Stock

• CAS RN:
• 2549056-47-3

• Formula:
• C24H21NO3S

• InChI:
• InChI=1S/C24H21NO3S/c1-17-8-11-20(12-9-17)29(27,28)23-16-25(15-19-6-4-3-5-7-19)22-13-10-18(2)14-21(22)24(23)26/h3-14,16H,15H2,1-2H3

• InChIKey:
• DJLUQWNSOVBTTE-UHFFFAOYSA-N

• 1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one is a useful research compound. Its molecular formula is C24H21NO3S and its molecular weight is 403.5 g/mol. The purity is usually 95%.

(2S)-2-amino-3-[[(2R)-2-butanoyloxy-3-propanoyloxypropoxy]-hydroxyphosphoryl]oxypropanoic acid

In Stock

• CAS RN:
• 1446756-47-3

• Formula:
• C13H24NO10P

• InChI:
• InChI=1S/C13H24NO10P/c1-3-5-12(16)24-9(6-21-11(15)4-2)7-22-25(19,20)23-8-10(14)13(17)18/h9-10H,3-8,14H2,1-2H3,(H,17,18)(H,19,20)/t9-,10+/m1/s1

• InChIKey:
• UNJJBGNPUUVVFQ-ZJUUUORDSA-N

• Phosphatidylserine is a naturally occurring phospholipid that comprises 2-10% of total phospholipids in mammals and is enriched in the central nervous system, particularly the retina. It is anionic and found mainly on the inner leaflet of the cell membrane. It is biosynthesized from phosphatidylcholine or phosphatidylethanolamine by phosphatidyl synthase 1 (PSS1) or PSS2, respectively, in the endoplasmic reticulum and can be reversibly converted back by the same enzymes. It can also be irreversibly converted to phosphatidylethanolamine by phosphatidylserine decarboxylase in the mitochondria. Phosphatidylserine binds to T cell immunoglobulin mucin type 1 (TIM-1) and TIM-4 receptors as well as brain-specific angiogenesis inhibitor 1 (BAI1), leading to anti-inflammatory and anti-atherosclerotic effects. It is also a cofactor involved in the activation of various signaling pathwa...